4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-6-methyl-N-(4-methylphenyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonamide

• IUPAC Name: N-cyclohexyl-1-[3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C26H31N5O2/c1-18-7-5-8-20(17-18)23-29-26(33-30-23)22-11-6-14-27-24(22)31-15-12-19(13-16-31)25(32)28-21-9-3-2-4-10-21/h5-8,11,14,17,19,21H,2-4,9-10,12-13,15-16H2,1H3,(H,28,32)
• InChI Key: LTKVCSOHTSQOIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=C(N=CC=C3)N4CCC(CC4)C(=O)NC5CCCCC5
• Molecular Formula: C26H31N5O2
• Molecular Weight: 445.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a 1,2,4-oxadiazole ring, a benzoxazine ring, and a sulfonamide group. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-oxadiazole ring, in particular, is a five-membered ring containing three heteroatoms (one oxygen and two nitrogens), which can contribute to the compound’s reactivity.

Scientific Research Applications

Biological Activities of Sulfonamide Hybrids

Sulfonamide compounds are pivotal in the realm of synthetic antimicrobials. The hybridization of sulfonamides with various heterocyclic moieties has yielded compounds with a broad spectrum of biological activities. Recent advances in sulfonamide hybrid compounds have demonstrated enhanced efficacy in drug design, particularly against bacterial infections. Such hybrids have incorporated structures like oxadiazoles, emphasizing their potential in developing novel therapeutic agents (Ghomashi et al., 2022).

Antimicrobial and Anti-inflammatory Applications

Oxadiazole derivatives, often linked with sulfonamide groups, have shown promising antimicrobial, anti-inflammatory, and anti-diabetic activities. These compounds are synthesized through versatile chemical reactions, resulting in molecules that exhibit significant biological activities. For instance, certain sulfonamide-based 1,3,4-oxadiazole derivatives have demonstrated excellent anti-inflammatory properties, offering a potential pathway for the development of new anti-inflammatory drugs (Kavitha et al., 2019).